VU0422288

• CAS No.: 1630936-95-6
• Product Name: VU0422288
• Molecular Formula: C17H11Cl2N3O2
• Molecular Weight: 360.194
• IUPAC Name: N-[3-chloro-4-(5-chloropyridin-2-yl)oxyphenyl]pyridine-2-carboxamide
• Standard InChI: InChI=1S/C17H11Cl2N3O2/c18-11-4-7-16(21-10-11)24-15-6-5-12(9-13(15)19)22-17(23)14-3-1-2-8-20-14/h1-10H,(H,22,23)
• Standard InChIKey: MZRLPXFGQKQHST-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(=O)NC2=CC(=C(C=C2)OC3=NC=C(C=C3)Cl)Cl
• Appearance: Solid powder
• Description: VU0422288, also known as ML 396, is a positive allosteric modulator (EC50 values are 108, 125 and 146 nM for mGlu4, mGlu8 and mGlu7 respectively).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VU0422288; VU-0422288; VU 0422288; ML 396; ML-396; ML396.
• Reference: 1: Jalan-Sakrikar N, Field JR, Klar R, Mattmann ME, Gregory KJ, Zamorano R,
• PubChem Compound: 73058507
• Last Modified: Nov 11 2021